Cas no 1446499-73-5 (Methyl 2-amino-4-fluorobutanoate hydrochloride)

• Product Name: Methyl 2-amino-4-fluorobutanoate hydrochloride
• CAS No: 1446499-73-5
• MF: C₅H₁₁ClFNO₂
• MW: 171.597744226456
• MDL: MFCD32012072
• CID: 5613330
• PubChem ID: 138106328
• Update Time: 2025-05-19

Methyl 2-amino-4-fluorobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-33061514
• methyl 2-amino-4-fluorobutanoate hydrochloride
• AKOS040805639
• 1446499-73-5
• Butanoic acid, 2-amino-4-fluoro-, methyl ester, hydrochloride (1:1)
• Methyl 2-amino-4-fluorobutanoate hydrochloride

• MDL： MFCD32012072
• Inchi： 1S/C5H10FNO2.ClH/c1-9-5(8)4(7)2-3-6;/h4H,2-3,7H2,1H3;1H
• InChI Key： ZDZWWWRKCSUDOG-UHFFFAOYSA-N
• SMILES： Cl.FCCC(C(=O)OC)N

Computed Properties

• Exact Mass: 171.0462344g/mol
• Monoisotopic Mass: 171.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-4-fluorobutanoate hydrochloride

Methyl 2-amino-4-fluorobutanoate hydrochloride: A Comprehensive Overview

Methyl 2-amino-4-fluorobutanoate hydrochloride, identified by the CAS number 1446499-73-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of methyl 2-amino-4-fluorobutanoate, which belongs to the class of amino acid derivatives. Its structure consists of a butanoate backbone with a methyl ester group, an amino group at the second carbon, and a fluorine atom at the fourth carbon. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and material science.

The synthesis of methyl 2-amino-4-fluorobutanoate hydrochloride typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral drug development. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

One of the most promising areas of research involving methyl 2-amino-4-fluorobutanoate hydrochloride is its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for peptide synthesis, where its amino group can be functionalized to form complex peptide chains with specific biological activities. Additionally, its fluorine atom introduces electronic effects that can enhance the bioavailability and stability of derived drugs.

In the field of pharmacology, methyl 2-amino-4-fluorobutanoate hydrochloride has been investigated for its potential as a neuroprotective agent. Recent studies suggest that it may modulate neurotransmitter systems, offering therapeutic potential for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it particularly appealing for central nervous system-targeted therapies.

From a materials science perspective, methyl 2-amino-4-fluorobutanoate hydrochloride has been explored as a building block for polymeric materials with tailored properties. Its amino and ester groups can participate in polymerization reactions, leading to materials with enhanced mechanical strength and biocompatibility. This opens up possibilities for its use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The toxicological profile of methyl 2-amino-4-fluorobutanoate hydrochloride has also been a subject of recent research. Studies indicate that it exhibits low acute toxicity when administered at therapeutic doses, making it a safer option for pharmaceutical applications. However, long-term toxicity studies are still underway to fully assess its safety profile.

In conclusion, methyl 2-amino-4-fluorobutanoate hydrochloride (CAS No. 1446499-73-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.